2-(2-methylphenoxy)-N-[3-nitro-5-(phenylthio)phenyl]acetamide

• IUPAC Name: 2-(2-methylphenoxy)-N-(3-nitro-5-phenylsulfanylphenyl)acetamide
• InChI: InChI=1S/C21H18N2O4S/c1-15-7-5-6-10-20(15)27-14-21(24)22-16-11-17(23(25)26)13-19(12-16)28-18-8-3-2-4-9-18/h2-13H,14H2,1H3,(H,22,24)
• InChI Key: CWLVYGJMQGEDAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NC2=CC(=CC(=C2)SC3=CC=CC=C3)[N+](=O)[O-]
• Molecular Formula: C21H18N2O4S
• DSSTOX Substance ID: DTXSID20362273
• Molecular Weight: 394.4 g/mol
• CAS No.: 6069-06-3

Description

2-(2-methylphenoxy)-N-[3-nitro-5-(phenylthio)phenyl]acetamide is an acetamide derivative featuring a 2-methylphenoxy group and a 3-nitro-5-(phenylthio)phenyl substituent.

Biological Activity

2-(2-Methylphenoxy)-N-[3-nitro-5-(phenylthio)phenyl]acetamide is a synthetic compound that has garnered attention for its potential biological activities. This article aims to summarize the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C15H14N2O4S
• Molecular Weight : 318.35 g/mol
• Physical Appearance : Yellow crystalline powder

The compound is believed to exert its biological effects through several mechanisms, including:

• Inhibition of Enzymatic Activity : It has been shown to inhibit certain enzymes, which may contribute to its therapeutic potential.
• Neuroprotective Effects : Studies indicate that compounds with similar structures can protect neuronal cells from oxidative stress and apoptosis, suggesting a potential neuroprotective role for this compound as well .

1. Antioxidant Activity

Research indicates that 2-(2-methylphenoxy)-N-[3-nitro-5-(phenylthio)phenyl]acetamide exhibits significant antioxidant properties. This activity is crucial in preventing cellular damage caused by reactive oxygen species (ROS).

2. Neuroprotection

In vitro studies have demonstrated that related compounds can protect neuronal cells (e.g., PC12 cells) from damage induced by oxidative stress. The protective effects are attributed to the compound's ability to modulate signaling pathways involved in cell survival .

3. Antimicrobial Activity

Preliminary tests suggest that the compound may possess antimicrobial properties, making it a candidate for further exploration in the development of new antibiotics.

Case Studies and Research Findings

Study	Findings	Reference
Neuroprotection in PC12 Cells	The compound demonstrated significant neuroprotective effects against sodium nitroprusside-induced damage, outperforming some standard neuroprotective agents .	PubMed
Enzyme Inhibition	Similar compounds have shown inhibition of carbonic anhydrase II, suggesting potential applications in treating conditions like glaucoma and epilepsy .	PubMed
Antimicrobial Testing	Initial tests indicated effectiveness against certain bacterial strains, warranting further investigation into its potential as an antimicrobial agent .	Pranshav Healthcare

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The table below compares key structural and functional attributes of the target compound with similar acetamide derivatives:

Compound Name	Key Substituents	Molecular Features	Potential Applications	Reference
2-(2-methylphenoxy)-N-[3-nitro-5-(phenylthio)phenyl]acetamide	2-methylphenoxy, 3-nitro, 5-phenylthio	Electron-rich (S, O) and electron-poor (NO₂)	Medicinal chemistry, ligands
N-(4-nitrophenyl)-2-(phenylthio)acetamide (ST57)	4-nitro, phenylthio	Nitro at para position	Cytohesin inhibitors
N-(3-acetylphenyl)-2-(5-methyl-2-propan-2-ylphenoxy)acetamide	Acetylphenyl, isopropylphenoxy	Bulky alkyl groups	Synthetic intermediates
2-chloro-N-(2,6-diethylphenyl)-N-(methoxymethyl)acetamide (alachlor)	Chloro, diethylphenyl, methoxymethyl	Chlorinated agrochemical	Herbicide
2-(2-chloro-6-fluorophenyl)-N-[3-nitro-5-(tetrahydrodibenzofuran)phenyl]acetamide	Chloro, fluoro, nitro, dibenzofuran	Polycyclic substituent	Pharmacological research

Key Observations :

• Positional Isomerism : The nitro group in the target compound (position 3) versus ST57 (position 4) may alter electronic distribution and binding affinity. Meta-nitro groups are less common in drug design due to steric and electronic challenges .
• Substituent Diversity : Compared to alachlor (chlorinated herbicide), the target compound’s phenylthio and nitro groups suggest distinct reactivity, possibly favoring redox interactions or enzyme inhibition .
• Bulkiness : The absence of bulky groups (e.g., isopropyl in ) may enhance the target compound’s solubility but reduce target specificity .

Physical and Chemical Properties

• Melting Points : Triazole-containing acetamides () melt at 156–227°C, while phenylthio acetamides () likely have lower melting points due to reduced crystallinity. The target compound’s melting point is expected to fall within this range .
• Solubility : The nitro group may reduce solubility in polar solvents compared to methoxy or ethoxy analogs (), but the phenylthio group could enhance lipid membrane permeability .